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Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals improve the

fixation efficiency of C.I. Reactive Yellow 86 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Reactive Yellow 86?

A1: C.I. Reactive Yellow 86 is a reactive dye, characterized by its ability to form a covalent

bond with the fibers of substrates like cotton, viscose, and other cellulosic materials.[1][2][3]

This chemical bond results in excellent wash fastness and vibrant color.[4] It is a single azo dye

with the molecular formula C₁₈H₁₄Cl₂N₈Na₂O₉S₂.[1]

Q2: What is "fixation efficiency" in the context of reactive dyes?

A2: Fixation efficiency refers to the percentage of dye that chemically bonds with the fiber out

of the total amount of dye used in the dyeing process. A higher fixation efficiency means less

dye is wasted and washed away, leading to better color yield and reduced effluent load.

Q3: What are the main factors influencing the fixation efficiency of C.I. Reactive Yellow 86?

A3: The primary factors include:

pH of the dyebath: An alkaline environment is crucial for the reaction between the dye and

the fiber.[5]
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Temperature: Temperature affects the rate of both the fixation and hydrolysis reactions.

Electrolyte (Salt) Concentration: Salt helps in the exhaustion of the dye onto the fiber.[6][7]

Dyeing Time: Sufficient time is needed for both dye uptake and the fixation reaction.

Liquor Ratio: The ratio of the weight of the goods to the volume of the dyebath can influence

dye concentration and exhaustion.[8]

Q4: What is hydrolysis and how does it affect fixation?

A4: Hydrolysis is a competing reaction where the reactive dye reacts with water molecules in

the dyebath instead of the fiber.[5][9] This hydrolyzed dye can no longer form a covalent bond

with the fiber, leading to a lower fixation efficiency and an increase in unfixed dye that needs to

be washed off.[9]

Troubleshooting Guide
Problem 1: Low Fixation Efficiency / Pale Shades
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Possible Cause Troubleshooting Steps

Incorrect pH

The pH of the dyebath is critical for fixation. For

most reactive dyes, an alkaline pH of 10.5-11.5

is required.[9] Ensure the correct amount of

alkali (e.g., soda ash) is used. Use a pH meter

for accurate measurement, as test strips can be

imprecise.[10]

Inadequate Temperature

The reaction rate is temperature-dependent. For

hot brand reactive dyes like C.I. Reactive Yellow

86, a temperature of 60-80°C is generally

recommended for fixation. Below the optimal

temperature, the fixation rate will be slow.

Insufficient Electrolyte

Salt (e.g., sodium chloride or sodium sulfate) is

necessary to overcome the electrostatic

repulsion between the anionic dye and the

negatively charged cellulosic fiber in water.[6]

[11] This promotes dye exhaustion onto the fiber

surface, making it available for fixation. Ensure

the correct concentration of salt is used based

on the desired shade depth.

Premature Hydrolysis

Adding alkali to the dyebath too early can lead

to significant hydrolysis before the dye has had

a chance to exhaust onto the fiber. The alkali

should be added after the dye has been allowed

to exhaust in the presence of salt.[5]

Incorrect Dyeing Time

The dyeing process consists of an exhaustion

phase and a fixation phase. Allow sufficient time

for each phase as per the recommended

protocol. Typically, 30-60 minutes for exhaustion

and 45-90 minutes for fixation.[5]

Problem 2: Uneven Dyeing
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Possible Cause Troubleshooting Steps

Poor Fabric Preparation

Ensure the fabric is properly scoured and

bleached to remove impurities, which can hinder

uniform dye uptake.[12]

Uneven Temperature Distribution

Maintain uniform temperature throughout the

dyebath. Agitate the dyebath or circulate the dye

liquor to prevent localized temperature

differences.

Rapid Addition of Chemicals

Add the dye, salt, and alkali solutions gradually

and in portions to the dyebath. This allows for

even distribution and prevents localized high

concentrations that can cause uneven dyeing.

[13]

Incorrect Liquor Ratio

A very low liquor ratio can restrict the movement

of the fabric and lead to uneven dyeing. Ensure

the liquor ratio is appropriate for the dyeing

machine and fabric type.

Problem 3: Poor Wash Fastness
Possible Cause Troubleshooting Steps

Incomplete Removal of Unfixed Dye

Unfixed and hydrolyzed dye that remains on the

fabric after dyeing will bleed during washing. A

thorough "soaping" or wash-off process is

crucial. This typically involves rinsing with cold

and hot water, followed by a wash with a

detergent at a high temperature (e.g., 90-95°C)

to remove all loose dye.[14][12]

Excessive Hydrolysis

If a large amount of dye has hydrolyzed, it can

be difficult to wash out completely. Optimize the

dyeing parameters (pH, temperature, and time

of alkali addition) to minimize hydrolysis.
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Experimental Protocols
Standard Exhaust Dyeing Protocol for Cotton with C.I.
Reactive Yellow 86
This protocol is a general guideline and may need to be optimized based on the specific

substrate and desired shade.

1. Materials:

C.I. Reactive Yellow 86

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃)

Wetting agent (optional)

Sequestering agent (optional)

Acetic acid (for neutralization)

Non-ionic detergent (for soaping)

Laboratory dyeing machine (e.g., beaker dyer)

2. Procedure:

Dye Bath Preparation:

Set the liquor ratio (e.g., 1:20, meaning 20 mL of water for every 1 g of fabric).

Add the required amount of water to the dyeing vessel.

Add a wetting agent and a sequestering agent if necessary.

Set the initial temperature to 30-40°C.
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Exhaustion Phase:

Introduce the pre-wetted cotton fabric into the dyebath.

Add the pre-dissolved C.I. Reactive Yellow 86 solution.

Run for 10-15 minutes.

Gradually add the required amount of salt in two to three portions over 15-20 minutes.

Raise the temperature to the fixation temperature (e.g., 60-80°C) over 20-30 minutes.

Continue running at this temperature for 30 minutes to ensure maximum exhaustion.

Fixation Phase:

Add the pre-dissolved soda ash solution in two portions over 10-15 minutes.

Continue dyeing at the fixation temperature for 45-60 minutes.

Wash-off:

Cool the dyebath and drain the liquor.

Rinse the fabric thoroughly with cold water.

Rinse with hot water (e.g., 70-80°C).

Perform a soaping wash with a non-ionic detergent (1-2 g/L) at or near boiling (95°C) for

10-15 minutes.

Rinse again with hot and then cold water.

Neutralize with a dilute acetic acid solution if necessary.

Rinse with cold water and dry.

Method for Determining Fixation Efficiency
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Fixation efficiency can be determined spectrophotometrically by measuring the amount of un-

fixed dye in the dyebath and wash-off liquors.

Prepare a calibration curve for C.I. Reactive Yellow 86 by measuring the absorbance of a

series of standard solutions of known concentrations at the dye's maximum absorbance

wavelength (λmax).

Collect all liquors: the initial dyebath, the spent dyebath after dyeing, and all the rinsing and

soaping liquors.

Measure the volume of each collected liquor.

Measure the absorbance of each liquor (diluting if necessary to fall within the range of the

calibration curve).

Calculate the concentration of the dye in each liquor using the calibration curve.

Calculate the total amount of unfixed dye.

Calculate the fixation efficiency (F%) using the following formula:

F% = [(Initial amount of dye - Total amount of unfixed dye) / Initial amount of dye] x 100

Quantitative Data
The following tables provide general guidelines for the amounts of chemicals required for

dyeing cotton with C.I. Reactive Yellow 86 for different shade depths. These values should be

optimized for specific experimental conditions.

Table 1: Dyeing Recipe for C.I. Reactive Yellow 86 on Cotton (Exhaust Method)
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Parameter
Light Shade (e.g.,

0.5% owf)
Medium Shade (e.g.,

2% owf)

Dark Shade (e.g.,

4% owf*)

C.I. Reactive Yellow

86
0.5% 2% 4%

Salt (NaCl or Na₂SO₄) 40-60 g/L 60-80 g/L 80-100 g/L

Soda Ash (Na₂CO₃) 10-15 g/L 15-20 g/L 20 g/L

Liquor Ratio 1:15 - 1:20 1:15 - 1:20 1:10 - 1:15

Fixation Temperature 60-80 °C 60-80 °C 60-80 °C

Fixation Time 45-60 min 60-75 min 75-90 min

*owf = on the weight of fabric

Table 2: Influence of Key Parameters on Fixation Efficiency (General Trends)

Parameter Change
Effect on Fixation

Rate

Effect on Hydrolysis

Rate

Overall Impact on

Fixation Efficiency

Increase in

Temperature
Increases

Increases (often more

significantly)

Can decrease if

temperature is too

high

Increase in pH (Alkali) Increases Increases
Can decrease if pH is

too high

Increase in Salt Conc.
Increases dye

exhaustion
Minimal direct effect

Generally increases

up to a point

Increase in Liquor

Ratio

Decreases dye

concentration
No direct effect

Can decrease due to

lower exhaustion

Visualizations
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Caption: Competing reactions of fixation and hydrolysis for reactive dyes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b3183079?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Fabric Preparation
(Scouring & Bleaching)

Dye Bath Preparation
(Water, Auxiliaries)

Exhaustion Phase
(Add Dye & Salt)

Fixation Phase
(Add Alkali)

Wash-off
(Rinsing & Soaping)

End
(Dyed Fabric)

Click to download full resolution via product page

Caption: General workflow for exhaust dyeing with reactive dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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